Cas no 13129-17-4 (4,5,6,7-Tetrahydro-1-benzothiophene)

4,5,6,7-Tetrahydro-1-benzothiophene structure
13129-17-4 structure
Product Name:4,5,6,7-Tetrahydro-1-benzothiophene
CAS No:13129-17-4
MF:C8H10S
MW:138.230000972748
MDL:MFCD19442759
CID:1077692
PubChem ID:22946
Update Time:2025-04-20

4,5,6,7-Tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro-1-benzothiophene
    • 4,5,6,7-Tetrahydrobenzo[b]thiophene
    • 4,5,6,7-tetrahydrobenzothiophene
    • BENZOTHIOPHENE, 4,5,6,7-TETRAHYDRO-
    • AC8430
    • Benzo[b]thiophene, 4,5,6,7-tetrahydro-
    • SCHEMBL75265
    • SY230069
    • AS-8899
    • CBKDCOKSXCTDAA-UHFFFAOYSA-N
    • 6435-76-3
    • MFCD19442759
    • BRN 1237239
    • CS-0444568
    • SCHEMBL18435208
    • AKOS016025623
    • 4,5,6,7-Tetrahydro-2-benzothiophene
    • 5-17-01-00498 (Beilstein Handbook Reference)
    • DTXSID00214569
    • ALBB-027003
    • 13129-17-4
    • DB-348896
    • MDL： MFCD19442759
    • Inchi： 1S/C8H10S/c1-2-4-8-7(3-1)5-6-9-8/h5-6H,1-4H2
    • InChI Key： CBKDCOKSXCTDAA-UHFFFAOYSA-N
    • SMILES： S1C=CC2=C1CCCC2

Computed Properties

  • Exact Mass: 138.0504
  • Monoisotopic Mass: 138.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Boiling Point: 55℃/1mm
  • Refractive Index: 1.5580
  • PSA: 0
  • Sensitiveness: Air Sensitive

4,5,6,7-Tetrahydro-1-benzothiophene Pricemore >>

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4,5,6,7-Tetrahydro-1-benzothiophene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13129-17-4)4,5,6,7-Tetrahydro-1-benzothiophene
Order Number:A1015472
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:17
Price ($):602.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13129-17-4)4,5,6,7-Tetrahydro-1-benzothiophene
A1015472
Purity:99%
Quantity:5g
Price ($):602.0
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